Cas no 1805200-20-7 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1805200-20-7
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4884947
• Update Time: 2025-05-28

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-4-1-5(7(10)11)6(3-14)13-8(4)12/h1,7,14H,2-3H2
• InChI Key： NOXHVECPQLIAOI-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(CO)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol

Recent Advances in the Study of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1805200-20-7)

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1805200-20-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol involves multi-step chemical reactions, with recent advancements highlighting improved yield and purity. Researchers have optimized the chloromethylation and fluorination steps, ensuring higher efficiency and reduced by-products. These improvements are critical for scaling up production and ensuring the compound's suitability for further pharmacological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable inhibitory effects on specific enzymes and receptors. For instance, it has been shown to interact with key targets in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its fluorinated structure enhances its metabolic stability, making it a candidate for further drug development.

Recent pharmacological evaluations have explored the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies indicate favorable bioavailability and low toxicity, which are essential for its progression into preclinical trials. Furthermore, molecular docking studies have provided insights into its binding mechanisms, offering a foundation for structure-activity relationship (SAR) analyses.

Beyond therapeutic applications, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol has also been investigated for its use in agrochemicals. Its unique chemical properties make it effective against certain plant pathogens, offering a new avenue for crop protection. Researchers are exploring its potential as a fungicide or herbicide, with initial field trials showing promising results.

In conclusion, the compound 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS: 1805200-20-7) represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its mechanisms of action and optimize its applications. The continued exploration of this compound is expected to yield significant contributions to the fields of drug discovery and agricultural science.